Cas no 521308-69-0 (Benzenethiol, 2-iodo-5-methoxy-)

• Product Name: Benzenethiol, 2-iodo-5-methoxy-
• CAS No: 521308-69-0
• MF: C₇H₇IOS
• MW: 266.099353075027
• CID: 1576009
• Update Time: 2024-08-24

Benzenethiol, 2-iodo-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 2-iodo-5-methoxy-

• Inchi： 1S/C7H7IOS/c1-9-5-2-3-6(8)7(10)4-5/h2-4,10H,1H3
• InChI Key： HHRPQRWGBCLVSZ-UHFFFAOYSA-N
• SMILES： C1(S)=CC(OC)=CC=C1I

Computed Properties

• Exact Mass: 265.92581

Experimental Properties

• Density: 1.796±0.06 g/cm3(Predicted)
• Boiling Point: 294.7±30.0 °C(Predicted)
• PSA: 9.23
• pka: 5.71±0.48(Predicted)